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Compound of Interest

Compound Name: 4-Methylhistamine hydrochloride

Cat. No.: B3156904

Technical Support Center: 4-Methylhistamine
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility, handling, and experimental use of 4-
Methylhistamine hydrochloride.

Solubility Data

The solubility of 4-Methylhistamine hydrochloride can vary between batches and is
influenced by factors such as temperature and the purity of the solvent. The following table
summarizes solubility data from various suppliers.
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Solvent

Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO

20 mg/mL[1][2]

~100.96 mM

Warming and
ultrasonication may be
required to achieve
complete dissolution.
[3] Use freshly opened
DMSO as it is

hygroscopic.

PBS (pH 7.2)

10 mg/mL[1][2]

~50.48 mM

Ensure the pH of the
PBS is 7.2 for optimal
solubility.

Water

Up to 125 mg/mL[3] or
246.8 mg/mL[4]

~631 mM or ~1245
mM

Ultrasonic assistance

may be necessary.[3]

Molecular Weight of 4-Methylhistamine dihydrochloride is approximately 198.1 g/mol .

Frequently Asked Questions (FAQSs)

Q1: How should | prepare a stock solution of 4-Methylhistamine hydrochloride?

Al: Based on the desired solvent and concentration, weigh the appropriate amount of 4-

Methylhistamine hydrochloride powder.

e For DMSO stock solutions: Add the desired volume of fresh DMSO. To aid dissolution, you

can warm the solution gently (e.g., at 37°C) and use an ultrasonic bath.[3]

e For PBS (pH 7.2) stock solutions: Add the appropriate volume of PBS (pH 7.2). Ensure the

compound is fully dissolved before use. It is recommended to prepare fresh aqueous

solutions dalily.

o For Water stock solutions: Add the required volume of purified water. Sonication can aid in

dissolving the compound.[3] For cell-based assays, it is recommended to filter-sterilize the

agueous stock solution through a 0.22 um filter before use.
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Q2: How should | store 4-Methylhistamine hydrochloride and its stock solutions?
A2:

o Solid Form: Store the solid powder at -20°C for long-term stability (= 4 years).[1]
» Stock Solutions:

o DMSO stock solutions: Aliquot and store at -80°C for up to 6 months, or at -20°C for up to
1 month.[3] Avoid repeated freeze-thaw cycles.

o Agqueous (PBS or water) stock solutions: It is highly recommended to prepare these
solutions fresh on the day of use. If short-term storage is necessary, store at 2-8°C for no
longer than 24 hours.

Q3: Can | use 4-Methylhistamine hydrochloride for in vivo studies?

A3: Yes, 4-Methylhistamine hydrochloride has been used in various in vivo animal models.
[5] The route of administration (e.g., intraperitoneal, intravenous) and the formulation will
depend on the specific experimental design.[3][5] A common in vivo formulation may involve

dissolving the compound in a vehicle such as saline.

Troubleshooting Guide
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Issue

Possible Cause

Suggested Solution

Compound is not fully
dissolving in DMSO.

- The concentration is too
high.- The DMSO is old or has
absorbed water.- Insufficient

agitation.

- Try warming the solution at
37°C and using an ultrasonic
bath.[3]- Use a fresh,
unopened bottle of anhydrous
DMSO.- Vortex the solution for

a longer period.

Precipitation observed in

agueous solution.

- The solubility limit in the
agueous buffer has been
exceeded.- The pH of the

buffer is incorrect.

- Prepare a more dilute
solution.- Ensure the pH of
your PBS is 7.2.- Consider
preparing the stock solution in
DMSO and then diluting it into
your aqueous experimental
medium. Ensure the final
DMSO concentration is low
and compatible with your

assay.

Inconsistent experimental

results.

- Degradation of the compound
due to improper storage or
multiple freeze-thaw cycles.-

Inaccurate pipetting.

- Prepare fresh stock solutions
from the solid powder.- Aliquot
stock solutions to avoid
repeated freeze-thaw cycles.
[3]- Calibrate your pipettes

regularly.

Experimental Protocols & Methodologies

Protocol 1: Preparation of a 10 mM Stock Solution in PBS (pH 7.2)

» Weighing: Accurately weigh 1.981 mg of 4-Methylhistamine hydrochloride powder.

e Dissolving: Add 1 mL of sterile PBS (pH 7.2) to the powder.

o Mixing: Vortex the solution until the solid is completely dissolved. If needed, briefly sonicate

the vial.
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e Use: Use the solution fresh for your experiment. For cell culture, sterile filter the solution
using a 0.22 um syringe filter.

Signaling Pathway and Experimental Workflow

4-Methylhistamine is a potent and selective agonist for the histamine H4 receptor (H4R), which
is a G-protein coupled receptor (GPCR). The activation of H4R is primarily coupled to the Gai/o
subunit, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cCAMP
levels. Downstream signaling can also involve the activation of pathways such as PI3K and
MAPK, ultimately modulating immune cell responses.
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Caption: Histamine H4 Receptor Signaling Pathway.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3156904?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3156904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Preparation Experiment Analysis
Prepare Stock Solution Dilute to Working | Incubate for | | Perform Assay -
(e.g., 10 mM in PBS) Concentration | TR CERESES ™| Defined Period H (e.g., Chemotaxis, ELISA) DEERATERS

Click to download full resolution via product page

Caption: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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